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Compound of Interest

Compound Name: Isodecyl benzoate

Cat. No.: B055380

CAS Number: 131298-44-7
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isodecyl benzoate, a versatile
organic ester. The document details its chemical and physical properties, synthesis, analytical
methods, and key applications, with a focus on its relevance in material science and its
potential as an excipient in topical pharmaceutical formulations.

Chemical Identity and Physicochemical Properties

Isodecyl benzoate is the ester of isodecyl alcohol and benzoic acid. It is a clear, oil-soluble
liquid known for its excellent solvency, emollient properties, and compatibility with a wide range
of polymers and cosmetic ingredients.

Table 1: Chemical Identifiers for Isodecyl Benzoate
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Identifier Value

CAS Number 131298-44-7

Molecular Formula C17H2602

Molecular Weight 262.39 g/mol

IUPAC Name 8-methylnonyl benzoate

Synonyms Benzo?c acid, ?9—1l—branched alkyl esters;
Benzoic acid, isodecyl ester

InChl Key HNDYULRADYGBDU-UHFFFAOYSA-N

Canonical SMILES CC(C)CCcCccceeoc(=0)c1=cc=Ccc=C1

Table 2: Physicochemical Properties of Isodecyl Benzoate

Property Value Reference
Appearance Clear, low-viscosity liquid [1]
Boiling Point 161 °C @ 5 mm Hg [2]
Density 0.954 g/mL at 25 °C [2]
Refractive Index n20/D 1.49 [2]
Flash Point >230 °F (>110 °C) 2]
Water Solubility 68.6 pg/L at 20 °C [2]
Vapor Pressure 0.008 Pa at 25 °C [2]
LogP 6.1 at 21 °C [2]

Synthesis and Purification

The primary industrial method for producing isodecyl benzoate is through the esterification of
benzoic acid with isodecyl alcohol.[3] This reaction is typically catalyzed by an acid and
involves the removal of water to drive the equilibrium towards the product side.[3]
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Objective: To synthesize isodecyl benzoate from benzoic acid and isodecyl alcohol.

Materials:

Benzoic Acid

Isodecyl Alcohol (typically a mixture of branched-chain isomers)

Acid Catalyst (e.g., p-Toluenesulfonic acid (p-TsOH), sulfuric acid, or a titanium catalyst like
tetrabutyl titanate)[3][4]

Toluene (for azeotropic removal of water)

5% Sodium Bicarbonate (NaHCOs) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSQOa)

Dean-Stark apparatus, reflux condenser, heating mantle, separatory funnel, rotary
evaporator.

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux
condenser, combine benzoic acid (1.0 eq), isodecyl alcohol (1.2 eq), a catalytic amount of p-
TsOH (0.02 eq), and toluene.

Esterification: Heat the mixture to reflux. Water produced during the reaction will be collected
in the Dean-Stark trap. Continue the reaction until no more water is collected, indicating the
reaction is complete.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with 5% NaHCOs solution (to neutralize the acid
catalyst), water, and brine.[3]

Drying and Concentration: Dry the organic layer over anhydrous MgSOu4, filter, and
concentrate the filtrate using a rotary evaporator to remove the toluene and excess isodecyl
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alcohol.

 Purification: The crude isodecyl benzoate can be further purified by vacuum distillation to
yield the final high-purity product.[3]

Isodecyl Benzoate
Heat (Reflux)
Water (removed via
Isodecyl Alcohol
( Y ) [ Dean-Stark trap) j

p-TsOH (catalyst)
Click to download full resolution via product page

Toluene

Caption: Synthesis of Isodecyl Benzoate via Fischer Esterification.

Applications in Material Science: PVC Plasticizer

Isodecyl benzoate is an effective plasticizer for polyvinyl chloride (PVC) and other polymers.
[3] It enhances flexibility, workability, and durability by inserting its bulky, hydrophobic molecules
between polymer chains, which reduces intermolecular forces and lowers the glass transition
temperature (Tg).[3]

Objective: To determine the plasticizing efficiency of isodecyl benzoate in a flexible PVC
formulation using tensile testing (adapted from ASTM D2284).[5]

Materials:

PVC resin

Isodecyl benzoate

Thermal stabilizer

Two-roll mill or similar melt-blending equipment

Compression molder
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» Tensile testing machine (e.g., Instron)
e Dumbbell-shaped die for sample cutting
Procedure:

o Formulation: Prepare several PVC formulations with varying concentrations of isodecyl
benzoate (e.g., 30, 40, 50 parts per hundred of resin, phr). A control formulation with a
standard plasticizer like DINP can also be prepared for comparison.

» Melt Blending: Blend the PVC resin, plasticizer, and stabilizer on a two-roll mill at a
temperature suitable for PVC processing (e.g., 160-170 °C) until a homogeneous sheet is
formed.

o Sample Preparation: Press the milled sheets into plaques of a specified thickness using a
compression molder.[5]

» Conditioning: Condition the plaques in a controlled environment (e.g., 23 + 2 °C, 50 = 5%
relative humidity) for at least 24 hours.[5]

o Tensile Testing: Cut dumbbell-shaped specimens from the conditioned plagues. Perform
tensile testing on the specimens to measure tensile strength, elongation at break, and
modulus of elasticity.[5]

» Data Analysis: Compare the tensile properties of the different formulations. Higher elongation
at break and lower modulus typically indicate greater plasticizing efficiency.
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Start: PVC Formulation

1. Prepare PVC blends with
varying isodecyl benzoate
concentrations

y

2. Melt blend on
a two-roll mill
3. Compression mold
into plaques
4. Condition samples
(ASTM standards)
5. Perform tensile testing
(ASTM D2284)

'

6. Analyze data:
- Tensile Strength
- Elongation at Break
- Modulus

End: Determine
Plasticizer Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for evaluating plasticizer performance.
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Applications in Cosmetics and Topical Formulations

In cosmetic and personal care products, isodecyl benzoate functions as an emollient, solvent,
and texture enhancer.[6] Its low viscosity and non-oily feel contribute to a desirable sensory
profile in skin lotions, sunscreens, and color cosmetics.[1][7] For drug development
professionals, these properties are highly relevant for topical drug delivery systems. As a
solvent, it can help solubilize active pharmaceutical ingredients (APIs) and enhance their
dispersion within a formulation.[6] Its emollient nature can improve skin hydration and may
facilitate the penetration of APIs across the stratum corneum.

Objective: To assess the performance of a topical formulation containing isodecyl benzoate
through instrumental and sensory analysis.

Materials:

Base cream/lotion formulation

Isodecyl benzoate

Corneometer (for skin hydration measurement)

Texture Analyzer (for spreadability and stickiness)

Human volunteer panel for sensory evaluation

Procedure:

» Formulation: Prepare a base formulation and an active formulation containing a certain
percentage of isodecyl benzoate.

 Instrumental Analysis - Hydration: Recruit volunteers and designate test sites on their
forearms. Measure baseline skin hydration using a Corneometer. Apply a standardized
amount of the test and base formulations to the respective sites. Measure skin hydration at
set time intervals (e.g., 1, 2, 4, 8 hours) to determine the effect on skin moisture.[8][9]

e Instrumental Analysis - Texture: Use a texture analyzer to measure the firmness, stickiness,
and spreadability of the formulations.[10] This provides objective data on the physical
properties imparted by isodecyl benzoate.
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¢ Sensory Evaluation: Provide coded samples of the base and test formulations to a trained
sensory panel. Panelists will evaluate attributes such as ease of spreading, absorption,
oiliness, and after-feel on a standardized scale.[8]

+ Data Analysis: Statistically analyze the data from the Corneometer, texture analyzer, and
sensory panel to quantify the impact of isodecyl benzoate on the formulation's performance

and user perception.

Start: Formulation

(Base vs. Isodecyl Benzoate)

Sensory Evaluation

1

|

|

|

2. Trained Panel Assessment :
(Spread, Feel, Absorption) |

/

o ———— i ———

\

I

I

:

la. Skin Hydration 1b. Physical Texture :
(Corneometer) (Texture Analyzer) :

/

Y ——————

3. Statistical Analysis of
Instrumental & Sensory Data

End: Quantify Emollient
Performance & User Perception

Click to download full resolution via product page

Caption: Workflow for evaluating isodecyl benzoate as an emollient.

Safety and Handling

Isodecyl benzoate is generally considered to have a low order of toxicity. However, as with
any chemical, appropriate safety precautions should be observed.

Table 3: Hazard and Safety Information

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3426268/
https://www.benchchem.com/product/b055380?utm_src=pdf-body
https://www.benchchem.com/product/b055380?utm_src=pdf-body-img
https://www.benchchem.com/product/b055380?utm_src=pdf-body
https://www.benchchem.com/product/b055380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Type Information

H315: Causes skin irritation. H319: Causes
GHS Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray. P280: Wear
protective gloves/protective clothing/eye
Precautionary Statements protection/face protection. P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

) ) Safety glasses, chemical-resistant gloves, and
Personal Protective Equipment ] ]
lab coat. Use in a well-ventilated area.

Store in a cool, dry, well-ventilated area away
Storage from incompatible materials. Keep container

tightly closed.

Note: This information is a summary. Always consult the full Safety Data Sheet (SDS) before

handling.

Conclusion

Isodecyl benzoate (CAS No. 131298-44-7) is a high-performance ester with well-documented
utility as a plasticizer in the polymer industry and as an emollient and solvent in the cosmetics
sector. Its favorable physicochemical properties—such as high solvency, low viscosity, and a
pleasant sensory profile—suggest its potential as a valuable excipient in the development of
topical and transdermal drug delivery systems. Further research into its ability to enhance the
solubility and skin permeation of active pharmaceutical ingredients is warranted. The
experimental protocols provided herein offer a framework for the synthesis and evaluation of
isodecyl benzoate in various research and development contexts.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b055380?utm_src=pdf-body
https://www.benchchem.com/product/b055380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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